Cas no 73845-39-3 (2-Butenoic acid, 4-phenyl-, methyl ester, (2Z)-)
73845-39-3 structure
Product Name:2-Butenoic acid, 4-phenyl-, methyl ester, (2Z)-
CAS No:73845-39-3
MF:C11H12O2
MW:176.211783409119
CID:541902
PubChem ID:54280188
Update Time:2025-04-19
2-Butenoic acid, 4-phenyl-, methyl ester, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 4-phenyl-, methyl ester, (2Z)-
- methyl 4-phenylbut-2-enoate
- DTXSID80710276
- 73845-39-3
- SCHEMBL7148105
- 4-Phenyl-but-2-enoic acid methyl ester
-
- Inchi: 1S/C11H12O2/c1-13-11(12)9-5-8-10-6-3-2-4-7-10/h2-7,9H,8H2,1H3
- InChI Key: RQGQILSLSHKEMT-UHFFFAOYSA-N
- SMILES: O(C)C(C=CCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 176.083729621g/mol
- Monoisotopic Mass: 176.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
2-Butenoic acid, 4-phenyl-, methyl ester, (2Z)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
73845-39-3 (2-Butenoic acid, 4-phenyl-, methyl ester, (2Z)-) Related Products
- 559062-83-8(ethyl cis-4-phenyl-2-butenoate)
- 1205-84-1(Ethyl Trans-4-Phenyl-2-Butenoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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